Cas no 923250-15-1 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 923250-15-1
• MF: C₂₀H₂₀ClN₃O₅S
• MW: 449.90790271759
• CID: 6450958
• Update Time: 2025-07-16

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-3,4-dimethoxy-

• Inchi： 1S/C20H20ClN3O5S/c1-28-18-9-7-16(13-19(18)29-2)30(26,27)22-11-12-24-20(25)10-8-17(23-24)14-3-5-15(21)6-4-14/h3-10,13,22H,11-12H2,1-2H3
• InChI Key： RYPIJNDZWPJRGM-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)(=O)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 613.1±65.0 °C(Predicted)
• pka: 10.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide

Introduction to N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 923250-15-1)

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide, identified by its CAS number 923250-15-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly its piperazine and sulfonamide moieties, contribute to its unique chemical properties and biological interactions.

The< strong>N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl} moiety is a key pharmacophore in this compound, contributing to its binding affinity and specificity. This part of the molecule is reminiscent of structures found in various bioactive compounds, suggesting potential interactions with biological targets such as enzymes and receptors. The presence of a< strong>4-chlorophenyl group further enhances the lipophilicity and electronic properties of the molecule, which can be crucial for its pharmacokinetic behavior.

The< strong>3,4-dimethoxybenzene-1-sulfonamide component adds another layer of complexity to the compound's structure. Sulfonamides are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy groups in this moiety not only influence the electronic distribution but also contribute to the solubility and metabolic stability of the compound. These structural elements collectively contribute to the compound's potential therapeutic applications.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as therapeutic agents. The< strong>N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 923250-15-1) has been studied for its potential role in various pharmacological contexts. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways and its ability to modulate signaling pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the< strong>piperazine and< strong>sulfonamide moieties provides a scaffold that can be modified to enhance specific biological activities. Researchers have employed computational methods to predict the binding modes of this compound with various targets, which has guided experimental efforts in optimizing its potency and selectivity.

The< strong>piperazine ring is particularly interesting due to its presence in many bioactive molecules. It can serve as a hinge-binding motif, allowing the compound to interact with multiple residues in a target protein simultaneously. This property is crucial for achieving high affinity and specificity. Additionally, the< strong>sulfonamide group can engage in hydrogen bonding interactions, further stabilizing the binding interface.

The< strong>4-chlorophenyl group in the molecule contributes to its lipophilicity, which is often essential for crossing biological membranes. However, it also introduces potential metabolic liabilities that need to be carefully managed during drug development. The< strong>3,4-dimethoxybenzene moiety provides additional electronic diversity and can influence both the pharmacokinetic and pharmacodynamic properties of the compound.

In terms of synthesis, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 923250-15-1) can be prepared through multi-step organic reactions involving condensation reactions followed by functional group transformations. The synthesis typically involves starting from commercially available precursors such as chlorobenzene derivatives and piperazine analogs. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

The biological evaluation of this compound has revealed promising activities in preclinical models. Studies have shown that it can inhibit certain enzymes involved in inflammation and cancer progression. The mechanism of action appears to involve modulation of signaling pathways that are critical for these diseases. For example, it has been observed that this compound can inhibit the activity of enzymes such as COX-II and certain kinases.

The sulfonamide moiety is particularly noteworthy for its role in modulating enzyme activity. Sulfonamides are known to act as transition-state analogs or competitive inhibitors by forming stable covalent bonds with target enzymes. This property makes them effective at low concentrations while minimizing off-target effects if designed correctly.

The< strong>piperazine-based scaffold also contributes to the compound's biological activity by providing a framework that can interact with specific amino acid residues in target proteins. This interaction can lead to conformational changes that alter enzyme function or signaling pathways downstream from these enzymes.

In conclusion, N-{2-3-(4-chlorophenyl)-6-o x o -1 , 6 -dih ydrop y ridazin -1 -ylethyl} -3 , 4 -dim eth oxyb enz ene - 1 -s ulfon am ide (CAS No . 923250 -15 -1 ) is a promising pharmaceutical intermediate with significant potential for further development into therapeutic agents . Its unique structural features , including th e presence o f piperazine an d sulfon amide moieties , make it an attractive candidate for dr u g discove ry an d deve lopm ent . Future stu dies should focus on optimizing its pharma cokinetic properties an d evaluatin g i ts efficacy an d safety i n clinica l tria ls . With continued research an d development , thi s compoun d has th e potenti al to make substantial contributions t o medic ine an d improve patient outcomes .